Cas no 2171286-98-7 (2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-phenylpropanamidoacetic acid)

• Product Name: 2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-phenylpropanamidoacetic acid
• CAS No: 2171286-98-7
• MF: C₂₆H₂₄N₂O₅
• MW: 444.479166984558
• CID: 5929392
• PubChem ID: 165586875
• Update Time: 2025-05-23

2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-phenylpropanamidoacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-phenylpropanamidoacetic acid
• EN300-1539020
• 2171286-98-7
• 2-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-phenylpropanamido]acetic acid

• Inchi： 1S/C26H24N2O5/c1-17(25(31)28(15-24(29)30)18-9-3-2-4-10-18)27-26(32)33-16-23-21-13-7-5-11-19(21)20-12-6-8-14-22(20)23/h2-14,17,23H,15-16H2,1H3,(H,27,32)(H,29,30)/t17-/m0/s1
• InChI Key： FZWXIQIKYBAHKT-KRWDZBQOSA-N
• SMILES： O(C(N[C@@H](C)C(N(CC(=O)O)C1C=CC=CC=1)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 444.16852187g/mol
• Monoisotopic Mass: 444.16852187g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 8
• Complexity: 685
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-phenylpropanamidoacetic acid

Recent Advances in the Study of 2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-phenylpropanamidoacetic acid (CAS: 2171286-98-7)

The compound 2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-phenylpropanamidoacetic acid (CAS: 2171286-98-7) has recently gained significant attention in chemical biology and pharmaceutical research. This Fmoc-protected amino acid derivative serves as a crucial building block in peptide synthesis and drug development. Recent studies have explored its applications in targeted drug delivery systems and as a precursor for novel therapeutic agents.

Structural analysis reveals that this compound combines the stability of Fmoc protection with the reactivity of both carboxylic acid and amide functional groups. The stereospecific (S)-configuration at the α-carbon enhances its biological compatibility, making it particularly valuable for developing peptide-based pharmaceuticals. Research teams at several leading institutions have reported successful incorporation of this building block into complex peptide architectures with improved pharmacokinetic properties.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's utility in creating protease-resistant peptide analogs. The research team utilized 2171286-98-7 as a key intermediate to develop a series of modified peptides showing enhanced stability against enzymatic degradation while maintaining target binding affinity. This breakthrough suggests potential applications in oral peptide drug formulations, addressing a major challenge in peptide therapeutics.

Ongoing research at multiple pharmaceutical companies has focused on optimizing synthetic routes for 2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-phenylpropanamidoacetic acid production. Recent process chemistry advancements have achieved a 40% reduction in production costs while maintaining >99% enantiomeric purity. These improvements could significantly impact the commercial viability of peptide drugs incorporating this building block.

The compound's unique structural features have also enabled novel applications in chemical biology. A recent Nature Chemical Biology publication reported its use as a molecular probe for studying protein-protein interactions. The phenylpropanamido moiety provides specific hydrophobic interactions that can be leveraged for selective binding studies, opening new avenues for drug discovery research.

Future research directions include exploring the compound's potential in creating peptide-drug conjugates and as a scaffold for developing protein degraders. Preliminary data suggest that modifications of the phenyl ring system could yield compounds with enhanced cell permeability, addressing another key challenge in peptide-based therapeutics. Several research groups have filed patent applications covering novel derivatives of 2171286-98-7, indicating growing commercial interest in this chemical entity.

In conclusion, 2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-phenylpropanamidoacetic acid represents a versatile tool in modern drug discovery. Its applications span from basic peptide synthesis to advanced therapeutic development, with recent studies continuing to expand its potential uses. The compound's commercial availability and well-characterized properties make it particularly valuable for both academic and industrial research programs in chemical biology and pharmaceutical sciences.